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Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 5-Hydroxyisophthalic
acid (also known as 3,5-dicarboxyphenol) in common organic solvents. Due to its structure,

featuring both hydrophilic (hydroxyl and carboxyl groups) and lipophilic (benzene ring)

moieties, understanding its solubility is crucial for applications in drug development, polymer

chemistry, and organic synthesis. This document compiles available quantitative and qualitative

solubility data, outlines a detailed experimental protocol for solubility determination, and

provides a visual representation of the experimental workflow.

Core Data Presentation: Solubility of 5-
Hydroxyisophthalic Acid
The solubility of 5-Hydroxyisophthalic acid varies across different solvents, influenced by

factors such as polarity, hydrogen bonding capability, and temperature. The following tables

summarize the currently available data.

Table 1: Quantitative Solubility Data

Solvent Temperature (°C) Solubility Units

Water 15 0.06 g/100 mL[1][2]
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Table 2: Qualitative and Semi-Quantitative Solubility Data

Solvent Observation Implied Solubility

Methanol
A 5% solution is clear and

colorless.[3]
≥ 5 g/100 mL

Methanol
"Almost transparency" noted

for solubility.
Good solubility

Various Organic Solvents
Generally described as

"soluble".[4]
Data not quantified

Note: Extensive searches did not yield specific quantitative solubility data for 5-
Hydroxyisophthalic acid in ethanol, acetone, ethyl acetate, and dimethyl sulfoxide (DMSO) in

publicly available literature. The experimental protocol provided in the subsequent section can

be utilized to determine these values.

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The following protocol outlines a standard and reliable method for determining the solubility of

5-Hydroxyisophthalic acid in a given organic solvent. This method is based on the well-

established shake-flask technique followed by quantitative analysis.

1. Materials and Equipment:

5-Hydroxyisophthalic acid (purity >99%)

Selected organic solvents (analytical grade)

Scintillation vials or flasks with screw caps

Orbital shaker with temperature control

Analytical balance

Syringe filters (0.45 µm, solvent-compatible)
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Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 5-Hydroxyisophthalic acid to a series of vials. The excess

solid is crucial to ensure that equilibrium with the saturated solution is achieved.

Pipette a precise volume of the chosen organic solvent into each vial.

Securely cap the vials and place them in an orbital shaker set to a constant temperature

(e.g., 25 °C) and agitation speed (e.g., 150 rpm).

Equilibrate the samples for a sufficient period (typically 24-48 hours) to ensure the

dissolution equilibrium is reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the excess

solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the solution through a 0.45 µm syringe filter into a clean vial to remove

any undissolved microparticles.

Dilute the filtered, saturated solution with the respective solvent in a volumetric flask to a

concentration that falls within the linear range of the analytical method.

3. Quantitative Analysis (Example using UV-Vis Spectroscopy):

Preparation of Standard Solutions:
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Prepare a stock solution of 5-Hydroxyisophthalic acid of a known concentration in the

solvent of interest.

Perform a serial dilution of the stock solution to create a series of standard solutions with

decreasing concentrations.

Measurement and Calculation:

Determine the wavelength of maximum absorbance (λmax) for 5-Hydroxyisophthalic
acid in the specific solvent.

Measure the absorbance of each standard solution at the λmax to construct a calibration

curve (Absorbance vs. Concentration).

Measure the absorbance of the diluted, saturated sample.

Using the equation of the line from the calibration curve, calculate the concentration of the

diluted sample.

Account for the dilution factor to determine the original concentration of the saturated

solution, which represents the solubility of 5-Hydroxyisophthalic acid in that solvent at

the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 5-Hydroxyisophthalic acid.
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Preparation of Saturated Solution

Sampling and Dilution

Quantitative Analysis

Add excess 5-Hydroxyisophthalic acid to vial

Add known volume of solvent

Equilibrate on shaker (e.g., 24h at 25°C)

Settle undissolved solid

Equilibration complete

Filter supernatant (0.45 µm filter)

Dilute filtrate to known volume

Measure sample absorbance/signal

Analyze diluted sample

Prepare standard solutions

Generate calibration curve (e.g., UV-Vis)

Calculate concentration

Determine Solubility

Apply dilution factor

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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